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Compound of Interest

Compound Name: Diacetone acrylamide

Cat. No.: B1201945 Get Quote

An In-depth Technical Guide to Diacetone Acrylamide (DAAM)

This guide provides a comprehensive overview of diacetone acrylamide (DAAM), a versatile

vinyl monomer. It details its structural formula, key functional groups, physicochemical

properties, and spectroscopic data. Furthermore, this document outlines detailed experimental

protocols for its synthesis and polymerization, and illustrates its primary reaction mechanisms,

making it an essential resource for researchers, scientists, and professionals in drug

development and material science.

Structural Formula and Functional Groups
Diacetone acrylamide (DAAM) is a white crystalline solid organic compound.[1][2][3] Its

unique molecular structure contains two key reactive functional groups that make it highly

valuable in polymer chemistry.[4][5][6]

Chemical Formula: C₉H₁₅NO₂[3][7][8]

IUPAC Name: N-(1,1-Dimethyl-3-oxobutyl)acrylamide or N-(2-methyl-4-oxopentan-2-yl)prop-

2-enamide[3][9][10]

Linear Formula: CH₂=CHCONHC(CH₃)₂CH₂COCH₃[7]

Molecular Weight: 169.22 g/mol [3][9]

The primary functional groups defining its reactivity are:
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Acrylamide Group: This group consists of a vinyl group conjugated with an amide. The

carbon-carbon double bond is highly reactive and readily participates in free-radical

polymerization, allowing DAAM to be easily copolymerized with other vinyl monomers.[3][11]

Ketone Group: The molecule contains a ketone carbonyl group which provides a reactive site

for post-polymerization cross-linking reactions.[3][5][6] This functionality is crucial for creating

stable, high-performance polymer networks.[4]

Physicochemical Properties
DAAM exhibits properties that make it suitable for a wide range of applications, from coatings

and adhesives to hydrogels.[1][11] It is soluble in water and various organic solvents like

methanol, ethanol, and acetone, but insoluble in nonpolar solvents such as hexane.[7][11]

Property Value

Appearance
White or yellowish crystalline powder or

flakes[1][7]

Melting Point 54-56 °C

Boiling Point 120 °C @ 1.07 kPa[7]

Relative Density 0.998 g/cm³ @ 60 °C[7]

Solubility

Soluble in water, methanol, ethanol, acetone,

ethyl acetate; Insoluble in petroleum ether, n-

hexane[7]

CAS Number 2873-97-4[3]

Spectroscopic Data
Spectroscopic analysis is essential for the characterization of DAAM. Key data from various

techniques are summarized below.
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Spectroscopy Wavelength/Shift Assignment

UV-Vis ~200 nm
π → π* transition, sensitive to

solvent polarity[12]

~226 nm
n → π* transition, stable

characteristic peak[12]

FTIR 3280 cm⁻¹ N-H stretching[13]

3088 cm⁻¹ =C-H stretching[13]

1718 cm⁻¹ Ketone C=O stretching[13]

1622 cm⁻¹
Amide I band (C=O stretching)

[13]

1556 cm⁻¹ C=C stretching[13]

¹H NMR Spectra available[14]
Confirms proton arrangement

in the molecule[15]

¹³C NMR Spectra available[14]
Confirms carbon skeleton of

the molecule

Experimental Protocols
Synthesis of Diacetone Acrylamide
The most common industrial synthesis of DAAM is based on the Ritter reaction, where

acrylonitrile reacts with acetone in the presence of a strong acid catalyst.[16][17]

Materials:

Acetone

Acrylonitrile

Concentrated Sulfuric Acid (98%)

A suitable solvent for extraction
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Procedure:

A reaction vessel is charged with acetone and concentrated sulfuric acid, and the mixture is

cooled.

Acrylonitrile is added dropwise to the mixture while maintaining a low temperature to control

the exothermic reaction.

After the addition is complete, the reaction mixture is stirred for several hours at a controlled

temperature.

The mixture is then neutralized, often through alkaline hydrolysis.[15]

The product, diacetone acrylamide, is extracted from the aqueous phase using an

appropriate organic solvent.

The solvent is removed under reduced pressure to yield crude DAAM, which can be further

purified by recrystallization.

The final product is characterized using FTIR, ¹H NMR, and mass spectrometry to confirm its

structure.[15][18]

Emulsion Copolymerization
DAAM is frequently used as a functional monomer in emulsion polymerization to create cross-

linkable latexes for coatings and adhesives.[18]

Materials:

Monomers (e.g., Methyl Methacrylate, Butyl Acrylate)

Diacetone Acrylamide (DAAM)

Initiator (e.g., Ammonium Persulfate)

Emulsifiers/Surfactants (e.g., Sodium Lauryl Sulfate)

Deionized Water
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Procedure:

Pre-emulsion Preparation: The monomers (including DAAM) are mixed with water and

emulsifiers to create a stable pre-emulsion.

Reactor Setup: A reactor equipped with a stirrer, condenser, and thermometer is charged

with deionized water and a portion of the emulsifier. The reactor is heated to the reaction

temperature (e.g., 72°C).[15]

Initiation: A portion of the initiator and the pre-emulsion is added to the reactor to initiate

polymerization, forming seed particles.[15]

Monomer Feed: The remaining pre-emulsion and initiator solution are fed into the reactor

over a period of several hours at a constant rate.

Reaction Completion: After the feed is complete, the reaction is held at temperature for an

additional period to ensure high monomer conversion.

Cooling and Characterization: The resulting latex is cooled to room temperature. The

properties of the copolymer emulsion, such as particle size and viscosity, are then analyzed.

[15][18]

Key Reactions and Mechanisms
The dual functionality of DAAM allows for a two-stage reaction pathway: polymerization through

its vinyl group, followed by cross-linking via its ketone group.

Synthesis of DAAM via Ritter Reaction
The synthesis involves the acid-catalyzed reaction of acetone and acrylonitrile. This process is

efficient for large-scale production.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.cnccindustries.com/news/diacetone-acrylamide-daam-and-adipic-dihydrazide-adh-for-polymer-and-coating-applications/
https://www.cnccindustries.com/news/diacetone-acrylamide-daam-and-adipic-dihydrazide-adh-for-polymer-and-coating-applications/
https://wap.guidechem.com/question/what-is-the-application-and-sy-id130702.html
http://www.bluewaterchem.com/wap_product_detail_en/id/104.html
https://cameochemicals.noaa.gov/chemical/20101
https://pubchem.ncbi.nlm.nih.gov/compound/17888
https://pubchem.ncbi.nlm.nih.gov/compound/17888
https://adakem.com/en/products/acrylic-monomers/diacetone-acrylamide/
https://www.kimachemical.com/news/diacetone-acrylamide/
https://www.kimachemical.com/news/diacetone-acrylamide/
https://www.researchgate.net/publication/23266578_Study_on_the_ultraviolet_spectra_of_diacetone_acrylamide
https://www.researchgate.net/figure/FTIR-Spectrum-of-DAAM_fig3_268048896
https://m.chemicalbook.com/SpectrumEN_2873-97-4_1HNMR.htm
https://www.sid.ir/FileServer/JE/833201012407.pdf
https://www.researchgate.net/publication/288288303_Synthesis_and_application_of_diacetone_acrylamide
https://www.snowhitechem.com/blogs/news/the-synthetic-method-of-diacetone-acrylamide
https://www.researchgate.net/publication/268048896_Synthesis_of_Diacetone_Acrylamide_Monomer_and_the_Film_Properties_of_Its_Copolymers
https://www.benchchem.com/product/b1201945#diacetone-acrylamide-structural-formula-and-functional-groups
https://www.benchchem.com/product/b1201945#diacetone-acrylamide-structural-formula-and-functional-groups
https://www.benchchem.com/product/b1201945#diacetone-acrylamide-structural-formula-and-functional-groups
https://www.benchchem.com/product/b1201945#diacetone-acrylamide-structural-formula-and-functional-groups
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201945?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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